Cas no 1223498-50-7 (4-[(1R,2R)-2-benzyloxy-1-methyl-propoxy]-2-chloro-5-(trifluoromethyl)pyrimidine)

• Product Name: 4-[(1R,2R)-2-benzyloxy-1-methyl-propoxy]-2-chloro-5-(trifluoromethyl)pyrimidine
• CAS No: 1223498-50-7
• MF: C₁₆H₁₆ClF₃N₂O₂
• MW: 360.7587
• MDL: MFCD28502604
• CID: 5061527
• PubChem ID: 46899468
• Update Time: 2026-02-28

4-[(1R,2R)-2-benzyloxy-1-methyl-propoxy]-2-chloro-5-(trifluoromethyl)pyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-[(1R,2R)-2-benzyloxy-1-methyl-propoxy]-2-chloro-5-(trifluoromethyl)pyrimidine
• 4-(((2R,3R)-3-(Benzyloxy)butan-2-yl)oxy)-2-chloro-5-(trifluoromethyl)pyrimidine
• 4-((1R,2R)-2-benzyloxy-1-methylpropoxy)-2-chloro-5-trifluoromethylpyrimidine
• C92604
• 2-chloro-4-[(2R,3R)-3-phenylmethoxybutan-2-yl]oxy-5-(trifluoromethyl)pyrimidine
• 4-((1R,2R)-2-Benzyloxy-1-methyl-propoxy)-2-chloro-5-trifluoromethyl-pyrimidine
• 1223498-50-7
• BS-43499
• SCHEMBL875790
• MFCD28502604
• CS-0184123

• MDL： MFCD28502604
• Inchi： 1S/C16H16ClF3N2O2/c1-10(23-9-12-6-4-3-5-7-12)11(2)24-14-13(16(18,19)20)8-21-15(17)22-14/h3-8,10-11H,9H2,1-2H3/t10-,11-/m1/s1
• InChI Key： IEMJDGAUPKXAFK-GHMZBOCLSA-N
• SMILES： ClC1=NC([H])=C(C(F)(F)F)C(=N1)O[C@]([H])(C([H])([H])[H])[C@@]([H])(C([H])([H])[H])OC([H])([H])C1C([H])=C([H])C([H])=C([H])C=1[H]

Computed Properties

• Exact Mass: 360.0852399g/mol
• Monoisotopic Mass: 360.0852399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 44.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylethers

Additional information on 4-[(1R,2R)-2-benzyloxy-1-methyl-propoxy]-2-chloro-5-(trifluoromethyl)pyrimidine

Introduction to 4-[(1R,2R)-2-benzyloxy-1-methyl-propoxy]-2-chloro-5-(trifluoromethyl)pyrimidine (CAS No: 1223498-50-7)

4-[(1R,2R)-2-benzyloxy-1-methyl-propoxy]-2-chloro-5-(trifluoromethyl)pyrimidine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural features and potential biological activities. This compound, identified by its CAS number 1223498-50-7, belongs to the pyrimidine class of heterocyclic compounds, which are widely recognized for their role in the synthesis of various therapeutic agents. The presence of multiple functional groups, including a benzyloxy group, a methyl propoxy group, a chloro substituent, and a trifluoromethyl group, makes this molecule a promising candidate for further exploration in drug discovery and development.

The structural configuration of 4-[(1R,2R)-2-benzyloxy-1-methyl-propoxy]-2-chloro-5-(trifluoromethyl)pyrimidine is characterized by its stereochemistry, specifically the (1R,2R) configuration at the propyl side chain. This stereochemical purity is crucial for ensuring the efficacy and safety of any potential pharmaceutical applications. The benzyloxy and methyl propoxy groups contribute to the compound's solubility and bioavailability, while the chloro and trifluoromethyl substituents enhance its metabolic stability and binding affinity to biological targets.

In recent years, there has been a growing interest in pyrimidine derivatives as pharmacological agents due to their broad spectrum of biological activities. Studies have demonstrated that pyrimidine-based compounds can exhibit properties such as kinase inhibition, antiviral effects, and anti-inflammatory actions. The specific arrangement of functional groups in 4-[(1R,2R)-2-benzyloxy-1-methyl-propoxy]-2-chloro-5-(trifluoromethyl)pyrimidine suggests that it may interact with various enzymes and receptors involved in critical cellular pathways.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceutical molecules. The pyrimidine core can serve as a scaffold for further derivatization, allowing chemists to tailor the properties of the final drug product. For instance, modifications to the benzyloxy and methyl propoxy groups could enhance receptor binding or improve pharmacokinetic profiles. Similarly, the chloro and trifluoromethyl substituents offer opportunities for fine-tuning metabolic stability and selectivity.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like 4-[(1R,2R)-2-benzyloxy-1-methyl-propoxy]-2-chloro-5-(trifluoromethyl)pyrimidine with greater accuracy. Molecular modeling techniques can simulate interactions between this compound and target proteins, providing insights into its mechanism of action. These predictions are invaluable for guiding experimental design and optimizing lead compounds for clinical development.

The synthesis of 4-[(1R,2R)-2-benzyloxy-1-methyl-propoxy]-2-chloro-5-(trifluoromethyl)pyrimidine presents both challenges and opportunities for synthetic chemists. The need to maintain stereochemical integrity throughout the synthesis process requires careful selection of reaction conditions and reagents. However, recent innovations in asymmetric synthesis have made it possible to achieve high levels of enantioselectivity, which is essential for producing biologically active molecules.

Another area of interest is the potential application of 4-[(1R,2R)-2-benzyloxy-1-methyl-propoxy]-2-chloro-5-(trifluoromethyl)pyrimidine in combination therapies. By pairing this compound with other agents that target different pathways or receptors, researchers may be able to develop more effective treatments for complex diseases. Preliminary studies suggest that it could synergize with existing drugs to enhance therapeutic outcomes while minimizing side effects.

The role of fluorine-containing substituents in pharmaceuticals cannot be overstated. The trifluoromethyl group in 4-[(1R,2R)-2-benzyloxy-1-methyl-propoxy]-2-chloro-5-(trifluoromethyl)pyrimidine contributes to its metabolic stability by resisting oxidative degradation. This property is particularly valuable for drugs that require longer half-lives or improved bioavailability. Additionally, fluorine atoms can influence electronic distributions within a molecule, affecting its binding affinity and selectivity.

As research continues to uncover new therapeutic applications for pyrimidine derivatives, compounds like 4-[(1R,2R)-2-benzyloxy-1-methyl-propoxy]-2-chloro-5-(trifluoromethyl)pyrimidine are likely to play an increasingly important role in drug development pipelines. Their unique structural features offer a rich foundation for innovation, while their potential biological activities hold promise for addressing unmet medical needs.

In conclusion,4-[(1R,2R)-2-benzyloxy-1-methyl-propoxy]-2-chloro-5-(trifluoromethyl)pyrimidine (CAS No: 1223498-50-7) is a structurally complex and functionally versatile compound with significant potential in pharmaceutical research. Its combination of stereochemical precision、functional diversity、and predicted biological activity makes it an exciting subject for further investigation. As our understanding of molecular interactions advances，this compound is poised to contribute valuable insights into the development of novel therapeutic agents.